Cas no 65942-09-8 ( )
structure
Product Name:
CAS No:65942-09-8
MF:C10H18O2
MW:170.248723506927
CID:962838
PubChem ID:288640
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- NSC149921
- BICYCLO(2.2.2)OCTANE-2,3-DIMETHANOL
- DTXSID50984427
- NSC149918
- NSC-149921
- (Bicyclo[2.2.2]octane-2,3-diyl)dimethanol
- 65942-09-8
- SCHEMBL9904072
- NSC-149914
- AKOS024322422
- NSC149914
- 65942-08-7
- NSC-149918
-
-
- Inchi: 1S/C10H18O2/c11-5-9-7-1-2-8(4-3-7)10(9)6-12/h7-12H,1-6H2
- InChI Key: CPIZOXNOIVZVGA-UHFFFAOYSA-N
- SMILES: OCC1C(CO)C2CCC1CC2
Computed Properties
- Exact Mass: 170.131
- Monoisotopic Mass: 170.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.063
- Boiling Point: 315°Cat760mmHg
- Flash Point: 152.7°C
- Refractive Index: 1.503
Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
65942-09-8 ( ) Related Products
- 770-71-8(1-adamantylmethanol)
- 104-76-7(2-Ethyl-1-hexanol)
- 5333-42-6(2-Octyldodecane-1-ol)
- 4442-79-9(2-cyclohexylethan-1-ol)
- 2425-77-6(2-Hexyl-1-decanol)
- 105-08-8(1,4-Cyclohexanedimethanol)
- 3236-48-4(trans-[4-(hydroxymethyl)cyclohexyl]methanol)
- 100-49-2(Cyclohexanemethanol)
- 10042-59-8(2-Propylheptanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk